Ethyl 4-[[2-[[5-(4-aminophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(4-aminophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H23N5O3S/c1-3-13-27-20(15-5-9-17(23)10-6-15)25-26-22(27)31-14-19(28)24-18-11-7-16(8-12-18)21(29)30-4-2/h3,5-12H,1,4,13-14,23H2,2H3,(H,24,28)
• InChI Key: HADSEJIIUDSMHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=C(C=C3)N
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol

Description

Ethyl 4-[[2-[[5-(4-aminophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C22H23N5O3S and its molecular weight is 437.52. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[[2-[[5-(4-aminophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[[2-[[5-(4-aminophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research on the synthesis and characterization of new quinazolines as potential antimicrobial agents explores compounds with structural motifs that might be similar to the query compound. These studies often aim at understanding the relationship between structure and activity, which can be foundational for applications in scientific research (Desai, Shihora, & Moradia, 2007).

Chemical Interactions and Properties

• Investigations into the chemistry of sym-tetrazine and related compounds offer insights into the reactivity and potential applications of nitrogen-rich heterocycles, which share some similarity to the triazole component of the query compound. These studies might provide a basis for applications in materials science or as reagents in organic synthesis (Postovskii, Ershov, Sidorov, & Serebryakova, 1977).

Antimicrobial Activity

• The green synthesis and evaluation of 5-(4-aminophenyl)-4-aryl-4H-1,2,4-triazole-3-thiol derivatives for in-vivo antimicrobial activity represent the closest related research, showcasing the biological relevance of similar compounds. Such studies underscore the potential for related structures to serve as leads or tools in the development of new antimicrobial agents (Rajurkar & Shirsath, 2017).

Optical and Material Properties

• Research on azo polymers for reversible optical storage discusses the cooperative motion of polar side groups in amorphous polymers, indicating potential applications in materials science for compounds with related functionalities. This could hint at the broader applicability of similar compounds in developing new materials with specific optical properties (Meng, Natansohn, Barrett, & Rochon, 1996).